Nbg-dtc
Nbg-dtc
Brand Name:
Vulcanchem
CAS No.:
102996-80-5
VCID:
VC20817195
InChI:
InChI=1S/C14H21NO5S2.Na/c16-8-11(18)13(20)12(19)10(17)7-15(14(21)22)6-9-4-2-1-3-5-9;/h1-5,10-13,16-20H,6-8H2,(H,21,22);/q;+1/t10-,11+,12+,13+;/m0./s1
SMILES:
C1=CC=C(C=C1)CN(CC(C(C(C(CO)O)O)O)O)C(=S)S.[Na+]
Molecular Formula:
C14H21NNaO5S2+
Molecular Weight:
370.4 g/mol
Nbg-dtc
CAS No.: 102996-80-5
Cat. No.: VC20817195
Molecular Formula: C14H21NNaO5S2+
Molecular Weight: 370.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 102996-80-5 |
|---|---|
| Molecular Formula | C14H21NNaO5S2+ |
| Molecular Weight | 370.4 g/mol |
| IUPAC Name | sodium;benzyl-[(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl]carbamodithioic acid |
| Standard InChI | InChI=1S/C14H21NO5S2.Na/c16-8-11(18)13(20)12(19)10(17)7-15(14(21)22)6-9-4-2-1-3-5-9;/h1-5,10-13,16-20H,6-8H2,(H,21,22);/q;+1/t10-,11+,12+,13+;/m0./s1 |
| Standard InChI Key | BKOVQKBWCURYNR-VXERAZRLSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)CN(C[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)C(=S)S.[Na+] |
| SMILES | C1=CC=C(C=C1)CN(CC(C(C(C(CO)O)O)O)O)C(=S)S.[Na+] |
| Canonical SMILES | C1=CC=C(C=C1)CN(CC(C(C(C(CO)O)O)O)O)C(=S)S.[Na+] |
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